4(1H)-Quinolinone, 3-hydroxy-1-methyl-2-(4-methylphenyl)-

• IUPAC Name: 3-hydroxy-1-methyl-2-(4-methylphenyl)quinolin-4-one
• InChI: InChI=1S/C17H15NO2/c1-11-7-9-12(10-8-11)15-17(20)16(19)13-5-3-4-6-14(13)18(15)2/h3-10,20H,1-2H3
• InChI Key: IIKASBOQALJWKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3N2C)O
• Molecular Formula: C17H15NO2
• DSSTOX Substance ID: DTXSID00733189
• Molecular Weight: 265.31 g/mol
• CAS RN: 851133-87-4

Description

Indole derivatives, which might be structurally similar to the compound you’re asking about, have been found in many important synthetic drug molecules and have shown clinical and biological applications. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Molecular Structure Analysis

The molecular structure of related compounds has been studied using methods like multinuclear NMR, Mössbauer spectroscopy, and single crystal X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, the self-assembly of organotin (IV) complexed Schiff bases containing the amino acetate moiety can be accomplished in one-pot reactions.

Physical And Chemical Properties Analysis

Indole, a similar compound, is known to be crystalline and colorless in nature with specific odors.

Mechanism of Action

The mechanism of action of similar compounds involves binding with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Future Directions

The future directions in the study of these compounds could involve synthesizing a variety of derivatives to screen different pharmacological activities. There’s also interest in exploring their potential for newer therapeutic possibilities.